N1-(2-(4-methoxyphenyl)-2-(4-methylpiperazin-1-yl)ethyl)-N2-phenyloxalamide
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Description
N1-(2-(4-methoxyphenyl)-2-(4-methylpiperazin-1-yl)ethyl)-N2-phenyloxalamide is a useful research compound. Its molecular formula is C22H28N4O3 and its molecular weight is 396.491. The purity is usually 95%.
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Scientific Research Applications
Pharmacological Applications
Arylpiperazine derivatives, including those with structures related to the specified compound, have been extensively studied for their pharmacological properties. These compounds often target the serotonin system, showing potential as treatments for conditions like depression, anxiety, and other central nervous system disorders (Caccia, 2007). For example, phenylpiperazine derivatives are highlighted for their therapeutic potential and versatility in medicinal chemistry, suggesting that molecules with similar structures could be explored for various therapeutic applications (Maia & Tesch, 2012).
Environmental and Ecotoxicological Research
The environmental fate and ecotoxicological impacts of chemically similar compounds have been the subject of considerable research. These studies often focus on the degradation products of widely used surfactants and their toxicological profiles in various ecosystems. For instance, research on alkylphenol ethoxylates (APEs) and their metabolites has revealed their potential endocrine-disrupting effects, indicating the importance of studying the environmental persistence and toxicology of related compounds (Ying, Williams, & Kookana, 2002).
Antioxidant and Analytical Chemistry Applications
Compounds with methoxy and piperazine groups have been explored in various fields, including antioxidant activity research and analytical chemistry. For example, methods used in determining antioxidant activity highlight the significance of chemical assays to assess the potential of compounds as antioxidants, which could be applicable for molecules with similar structural features (Munteanu & Apetrei, 2021). Additionally, antibody-based methods for environmental and food analysis demonstrate the utility of specific chemical structures in developing sensitive detection methods for contaminants, suggesting that related molecules could serve as markers or probes in complex biological and environmental matrices (Fránek & Hruška, 2018).
Properties
IUPAC Name |
N-[2-(4-methoxyphenyl)-2-(4-methylpiperazin-1-yl)ethyl]-N'-phenyloxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H28N4O3/c1-25-12-14-26(15-13-25)20(17-8-10-19(29-2)11-9-17)16-23-21(27)22(28)24-18-6-4-3-5-7-18/h3-11,20H,12-16H2,1-2H3,(H,23,27)(H,24,28) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GZLAFMDXTAAKOZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1CCN(CC1)C(CNC(=O)C(=O)NC2=CC=CC=C2)C3=CC=C(C=C3)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H28N4O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
396.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.